Cas no 93634-58-3 ((Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid)

• Product Name: (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid
• CAS No: 93634-58-3
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 1023940
• PubChem ID: 5411197
• Update Time: 2025-06-12

(Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid
• 2-benzamido-3-(4-nitrophenyl)prop-2-enoic acid
• (Z)-2-Benzamido-3-(4-nitrophenyl)acrylicacid
• (2Z)-3-(4-NITROPHENYL)-2-(PHENYLFORMAMIDO)PROP-2-ENOIC ACID
• 93634-58-3
• DB-336417

• Inchi： 1S/C16H12N2O5/c19-15(12-4-2-1-3-5-12)17-14(16(20)21)10-11-6-8-13(9-7-11)18(22)23/h1-10H,(H,17,19)(H,20,21)/b14-10-
• InChI Key： DJQZLOJGVIRPKY-UVTDQMKNSA-N
• SMILES： O=C(C1C=CC=CC=1)N/C(/C(=O)O)=C\C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07462149g/mol
• Monoisotopic Mass: 312.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid

Introduction to (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic Acid (CAS No. 93634-58-3)

(Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid, with the CAS number 93634-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of acrylic acids, characterized by its unique structural and functional properties that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid consists of a benzamido group attached to an acrylic acid backbone, with a 4-nitrophenyl substituent at the third carbon position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The presence of the nitro group enhances the compound's reactivity, allowing for further functionalization and derivatization, which is crucial in drug discovery processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing both benzamido and nitrophenyl moieties. These structural features are known to contribute to significant biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. The benzamido group is particularly noteworthy for its role in inhibiting enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological processes.

One of the most compelling aspects of (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid is its potential application in the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of this compound could target specific signaling cascades relevant to neurodegenerative disorders, offering a promising avenue for further investigation.

The synthesis of (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the compound more suitable for industrial-scale applications.

The chemical properties of this compound also make it an excellent candidate for material science applications. Its ability to undergo polymerization and form conjugated polymers has been explored in the development of organic electronic materials. These polymers exhibit unique optoelectronic properties, making them useful in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, (Z)-2-Benzamido-3-(4-nitrophenyl)acrylic acid (CAS No. 93634-58-3) is a multifaceted compound with significant potential in both pharmaceutical and material science domains. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.